Cas no 89569-44-8 (2(1H)-Quinoxalinone, 3-(2-methoxybenzoyl)-1-methyl-)

• Product name: 2(1H)-Quinoxalinone, 3-(2-methoxybenzoyl)-1-methyl-
• CAS No: 89569-44-8
• MF: C₁₇H₁₄N₂O₃
• MW: 294.30466
• CID: 596160
• PubChem ID: 13266964

2(1H)-Quinoxalinone, 3-(2-methoxybenzoyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinoxalinone, 3-(2-methoxybenzoyl)-1-methyl-
• 3-(2-methoxybenzoyl)-1-methylquinoxalin-2-one
• 89569-44-8
• DTXSID00533202
• 3-(2-Methoxybenzoyl)-1-methylquinoxalin-2(1H)-one

• Inchi： InChI=1S/C17H14N2O3/c1-19-13-9-5-4-8-12(13)18-15(17(19)21)16(20)11-7-3-6-10-14(11)22-2/h3-10H,1-2H3
• InChI Key： CGADVXDMDNTETP-UHFFFAOYSA-N
• SMILES： CN1C2=CC=CC=C2N=C(C1=O)C(=O)C3=CC=CC=C3OC

Computed Properties

• Exact Mass: 294.10044231g/mol
• Monoisotopic Mass: 294.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59Ų
• XLogP3: 2.4